Cas no 145430-03-1 (Carbamic acid,[1-(diethoxyphosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI))

• Product name: Carbamic acid,[1-(diethoxyphosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI)
• CAS No: 145430-03-1
• MF: C₁₅H₁₈F₆NO₅P
• MW: 437.27130651474
• CID: 156963
• PubChem ID: 3073002

Carbamic acid,[1-(diethoxyphosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-(diethoxyphosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI)
• benzyl N-(2-diethoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate
• Carbamic acid, N-[1-(diethoxyphosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-, phenylmethyl ester
• Carbamic acid, (1-(diethoxyphosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl)-, phenylmethyl ester
• 145430-03-1
• DTXSID50163013

• Inchi： InChI=1S/C15H18F6NO5P/c1-3-26-28(24,27-4-2)13(14(16,17)18,15(19,20)21)22-12(23)25-10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3,(H,22,23)
• InChI Key： WJTMPDAEODMROZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(COC(NC(P(OCC)(=O)OCC)(C(F)(F)F)C(F)(F)F)=O)C=C1

Computed Properties

• Exact Mass: 437.08274
• Monoisotopic Mass: 437.08267864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86